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Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract: Astromicin sulfate is a broad-spectrum aminoglycoside antibiotic effective against a
variety of bacterial infections, particularly those caused by Gram-negative bacteria.[1][2][3]
Isolated from Micromonospora olivasterospora, it functions by potently inhibiting bacterial
protein synthesis.[4][5][6] This document provides an in-depth overview of the chemical
structure, physicochemical properties, and mechanism of action of Astromicin sulfate. It
includes tabulated quantitative data, generalized experimental protocols for property
determination, and detailed visualizations of its molecular action and analytical workflows to
support research and development activities.

Chemical Structure and Identification

Astromicin is an aminoglycoside antibiotic characterized by an epi-purpurosamine
disaccharide backbone.[4][5][6] It is administered as the sulfate salt to improve its
pharmaceutical properties.

e |[UPAC Name: 2-amino-N-[(1S,2R,3R,4S,5S,6R)-4-amino-3-[(2R,3R,6S)-3-amino-6-[(1S)-1-
aminoethyl]oxan-2-ylJoxy-2,5-dihydroxy-6-methoxycyclohexyl]-N-methylacetamide;sulfuric
acid[4][5]
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e Synonyms: Fortimicin A sulfate, Abbott-44747, KW-1070 sulfate[4]
e Parent Compound: Astromicin (CAS: 55779-06-1)[4][5][7][8]

The structure consists of a central L-chiro-inositol ring modified with amino, methoxy, and
aminoacetyl-methylamino groups, and glycosidically linked to a diamino-heptopyranosyl moiety.

[5]

Physicochemical Properties

The physicochemical properties of Astromicin sulfate are critical for its formulation, delivery,
and pharmacokinetic profile. The following table summarizes key quantitative data.

Property Value Source

C17H39N5014S2 or
Molecular Formula [4][9][10]
C17H35N506 - 2H2504

Molecular Weight 601.7 g/mol [4]
Exact Mass 601.1935 Da [9]
CAS Number 72275-67-3 [4][10]

White or yellowish-white

Appearance crystalline powder or lumps; [3]
odorless.
Melting Point >200 °C (with decomposition) [3]

Very soluble in water; sparingly
soluble in ethylene glycol;

Solubility ) Y ] 9 [3]
almost insoluble in methanol,

ethanol, or ether.

Optical Rotation [a]D23 +87.5° (c=0.1 in water) [3]

pKa (Predicted) 13.16 £ 0.70 [3]

Mechanism of Action
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Astromicin sulfate is a bactericidal agent whose primary mechanism involves the potent and
irreversible inhibition of bacterial protein synthesis.[1][2] This action is concentration-dependent
and targets the bacterial ribosome.

e Ribosomal Binding: The primary target of Astromicin sulfate is the 30S subunit of the
bacterial ribosome.[1][2][9]

e Inhibition of Synthesis: By binding to the 30S subunit, the antibiotic interferes with the
formation of the initiation complex, blocks the translocation of peptidyl-tRNA, and causes
misreading of the mRNA codon.[1]

e Production of Defective Proteins: This misreading leads to the incorporation of incorrect
amino acids, resulting in the synthesis of nonfunctional or toxic peptides.[1]

o Cell Death: The accumulation of these defective proteins, coupled with the premature
termination of translation, disrupts the bacterial cell membrane and other vital cellular
processes, ultimately leading to cell death.[1][2]
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Mechanism of action for Astromicin sulfate.
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Experimental Protocols

Detailed, specific experimental protocols for Astromicin sulfate are typically proprietary or
outlined in pharmacopeial monographs. However, this section describes the standard,
generalized methodologies used to determine key physicochemical properties.

Determination of Aqueous Solubility (Shake-Flask
Method)

The shake-flask method is a conventional technique for determining the equilibrium solubility of
a compound in a specific solvent.

Methodology:

o Preparation: An excess amount of Astromicin sulfate is added to a known volume of purified
water in a sealed, Erlenmeyer flask.

o Equilibration: The flask is agitated in a constant temperature water bath (e.g., 25 °C or 37
°C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Phase Separation: The suspension is allowed to stand, or is centrifuged/filtered (using a filter
that does not adsorb the compound) to separate the undissolved solid from the saturated
solution.

e Quantification: The concentration of Astromicin sulfate in the clear, saturated supernatant is
determined using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection or mass spectrometry.

o Calculation: The solubility is expressed in units such as mg/mL or mol/L.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1667648?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

